tert-Butyl cis-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate

• IUPAC Name: tert-butyl (3aS,6aR)-3a,6a-dimethyl-2,3,4,6-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate
• InChI: InChI=1S/C13H24N2O2/c1-11(2,3)17-10(16)15-8-12(4)6-14-7-13(12,5)9-15/h14H,6-9H2,1-5H3/t12-,13+
• InChI Key: NJFBBPHTKSLXPH-BETUJISGSA-N
• Canonical SMILES: CC12CNCC1(CN(C2)C(=O)OC(C)(C)C)C
• Isomeric SMILES: C[C@]12CNC[C@]1(CN(C2)C(=O)OC(C)(C)C)C
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• CAS RN: 1932812-82-2

Description

The compound tert-Butyl cis-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate is a chemical entity that is not directly mentioned in the provided papers. However, the papers do discuss various tert-butyl esters and pyrrolidine derivatives that are structurally related or have similar synthetic pathways. These compounds are of interest due to their potential applications in pharmaceuticals and their role as intermediates in organic synthesis .

Synthesis Analysis

The synthesis of tert-butyl esters and related pyrrolidine derivatives is a topic of significant interest. For instance, an optimized large-scale synthesis of a tert-butyl hexahydro-2,5-methanopyrrolo[3,2-c]pyridine-1(4H)-carboxylate, an intermediate for nicotinic acetylcholine receptor agonists, has been described, highlighting the importance of multi-step transformations in a one-pot process . Additionally, a one-step continuous flow synthesis of pyrrole-3-carboxylic acids from tert-butyl acetoacetates has been reported, demonstrating the efficiency of in situ hydrolysis of tert-butyl esters . These methods could potentially be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of tert-butyl esters and pyrrolidine derivatives is crucial for their reactivity and function. For example, the conformation of tert-butyl 2-methoxy-5,6-dihydro-2H-pyran-6-carboxylates has been studied using NMR spectroscopy, providing insights into the conformational equilibrium of these compounds . Similarly, the locked conformations for the proline pyrrolidine ring have been analyzed, showing how substituents can influence the ring's puckering . These studies are relevant for understanding the molecular structure of tert-butyl pyrrolidine derivatives.

Chemical Reactions Analysis

Tert-butyl esters are involved in various chemical reactions. For instance, the reaction of tert-butyl esters with singlet oxygen has been explored as a route to synthesize 5-substituted pyrroles, which are precursors to prodigiosin and its analogs . Moreover, the enantioselective nitrile anion cyclization to substituted pyrrolidines has been used for the efficient synthesis of N-tert-butyl-4-arylpyrrolidine-3-carboxylic acid, showcasing the versatility of tert-butyl esters in asymmetric synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of tert-butyl esters and pyrrolidine derivatives are influenced by their molecular structure. For example, the conformational switching of p-tert-butylcalix arene hexacarboxylic acid and its coordination with metal ions like Pb(II) and Sr(II) demonstrate the dynamic nature of these compounds . The efficient synthesis of tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylates further illustrates the functionalization capacity of these molecules, enabling access to novel macrocyclic inhibitors . These properties are essential for the development of pharmacologically active compounds.